Cas no 790599-41-6 (1-(3-Chloro-4-isopropoxyphenyl)-ethylamine)

• Product Name: 1-(3-Chloro-4-isopropoxyphenyl)-ethylamine
• CAS No: 790599-41-6
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• CID: 5525451
• Update Time: 2025-07-22

1-(3-Chloro-4-isopropoxyphenyl)-ethylamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloro-4-isopropoxyphenyl)-ethylamine
• 1-[3-Chloro-4-(propan-2-yloxy)phenyl]ethan-1-amine

• Inchi： 1S/C11H16ClNO/c1-7(2)14-11-5-4-9(8(3)13)6-10(11)12/h4-8H,13H2,1-3H3
• InChI Key： ZVXWIQACEOVSBO-UHFFFAOYSA-N
• SMILES： NC(C1=CC=C(OC(C)C)C(Cl)=C1)C

1-(3-Chloro-4-isopropoxyphenyl)-ethylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(3-Chloro-4-isopropoxyphenyl)-ethylamine

Professional Introduction to 1-(3-Chloro-4-isopropoxyphenyl)-ethylamine (CAS No. 790599-41-6)

1-(3-Chloro-4-isopropoxyphenyl)-ethylamine, with the chemical identifier CAS No. 790599-41-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of aromatic amines and exhibits a unique structural motif that has garnered attention for its potential pharmacological applications. The presence of both chloro and isopropoxy substituents on the benzene ring introduces specific electronic and steric properties, making this molecule a promising candidate for further investigation in drug discovery.

The< strong>1-(3-Chloro-4-isopropoxyphenyl)-ethylamine molecule has been studied for its interaction with various biological targets, particularly in the context of central nervous system (CNS) disorders. Recent research has highlighted its potential as a precursor or analog in the development of novel therapeutic agents. The chloro group at the 3-position and the isopropoxy group at the 4-position contribute to the compound's overall reactivity and binding affinity, which are critical factors in designing effective pharmacological interventions.

In the realm of medicinal chemistry, the< strong>1-(3-Chloro-4-isopropoxyphenyl)-ethylamine structure offers a versatile scaffold for modifying and optimizing drug-like properties. The ethylamine moiety provides a basic nitrogen atom that can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity. Furthermore, the aromatic ring system allows for further derivatization, enabling chemists to explore a wide range of analogs with tailored pharmacological profiles.

Recent advancements in computational chemistry have facilitated the virtual screening of< strong>1-(3-Chloro-4-isopropoxyphenyl)-ethylamine and its derivatives against various protein targets. These studies have identified potential binding sites and interaction patterns that could be exploited for therapeutic development. For instance, computational modeling has suggested that this compound may interact with enzymes involved in neurotransmitter synthesis and metabolism, making it a candidate for treating neurological disorders such as depression and anxiety.

The synthesis of< strong>1-(3-Chloro-4-isopropoxyphenyl)-ethylamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include chlorination of an appropriate precursor, followed by nucleophilic substitution with ethylamine. Advances in synthetic methodologies have enabled more efficient and sustainable production processes, reducing waste and improving scalability.

Evaluation of< strong>1-(3-Chloro-4-isopropoxyphenyl)-ethylamine in preclinical models has provided insights into its pharmacokinetic and pharmacodynamic properties. Studies have demonstrated its ability to cross the blood-brain barrier, suggesting potential CNS activity. Additionally, preliminary toxicity assessments have shown that this compound exhibits moderate solubility and stability, which are essential characteristics for further development into a clinical candidate.

The< strong>CAS No. 790599-41-6 registry number ensures that researchers can reliably identify and procure this compound for their studies. The standardized classification helps in maintaining consistency across different laboratories and publications, facilitating collaboration and knowledge sharing within the scientific community.

In conclusion, 1-(3-Chloro-4-isopropoxyphenyl)-ethylamine represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activity make it an attractive target for further exploration. As our understanding of molecular interactions continues to evolve, compounds like< strong>1-(3-Chloro-4-isopropoxyphenyl)-ethylamine will undoubtedly play a crucial role in the development of next-generation therapeutics.